Cas no 1216852-93-5 (3-Amino-1-methyl-5H-pyrido4,3-bindole-13C2,15N Acetate)

• Product Name: 3-Amino-1-methyl-5H-pyrido4,3-bindole-13C2,15N Acetate
• CAS No: 1216852-93-5
• MF: C₁₄H₁₅N₃O₂
• MW: 260.269
• CID: 4552918
• PubChem ID: 46780313
• Update Time: 2024-11-06

3-Amino-1-methyl-5H-pyrido4,3-bindole-13C2,15N Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-methyl-5H-pyrido[4,3-b]indole-13C2,15N Acetate
• 1-Methyl-5H-pyrido[4,3-b]indol-3-amine-13C2,15N Acetate
• 1-Methyl-5H-pyrido[4,3-β]indol-3-amine-13C2,15N Acetate
• 3-Amino-1-methyl-5H-pyrido[4,3-β]indole-13C2,15N Acetate
• TRP-P-2-13C2,15N Acetate
• [13C2,15N]-3-Amino-1-methyl-5H-pyrido[4,3-b]indole Acetate
• 1216852-93-5
• 1-Methyl-5H-pyrido[4,3-b]indol-3-amine-13C2,15N Acetate; TRP-P-2-13C2,15N Acetate;
• acetic acid;1-methyl-5H-(5,6-13C2)pyridino[4,3-b]indol-3-(15N)amine
• 3-Amino-1-methyl-5H-pyrido4,3-bindole-13C2,15N Acetate

• Inchi： InChI=1S/C12H11N3.C2H4O2/c1-7-12-8-4-2-3-5-9(8)15-10(12)6-11(13)14-7;1-2(3)4/h2-6,15H,1H3,(H2,13,14);1H3,(H,3,4)/i6+1,11+1,13+1;
• InChI Key： AASZBFHIHXZWRI-PAVKVDAISA-N
• SMILES： c1cc2c3c(C)nc(N)cc3nc2cc1.CC(O)=O

Computed Properties

• Exact Mass: 260.12017129g/mol
• Monoisotopic Mass: 260.12017129g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines